Cas no 134568-43-7 (1-Propene-1-sulfinothioic acid, S-methyl ester, (E)-)
134568-43-7 structure
Product Name:1-Propene-1-sulfinothioic acid, S-methyl ester, (E)-
CAS No:134568-43-7
MF:C4H8OS2
MW:136.235718727112
CID:3711582
PubChem ID:5319763
Update Time:2025-04-22
1-Propene-1-sulfinothioic acid, S-methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene-1-sulfinothioic acid, S-methyl ester, (E)-
- Methyl-trans-1-propenyl thiosulfinate
- SCHEMBL7033509
- S-Methyl (1E)-1-propene-1-sulfinothioate
- Me-SS(O)-Propenyl
- DTXSID501275990
- NS00093837
- 134568-43-7
- SCHEMBL7033512
-
- Inchi： 1S/C4H8OS2/c1-3-4-7(5)6-2/h3-4H,1-2H3/b4-3+
- InChI Key： LXYFYPXBSIMFKX-ONEGZZNKSA-N
- SMILES： S(/C=C/C)(=O)SC
Computed Properties
- Exact Mass: 136.00165722g/mol
- Monoisotopic Mass: 136.00165722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.6Ų
1-Propene-1-sulfinothioic acid, S-methyl ester, (E)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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